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Welcome to the technical support center for troubleshooting failed installations of scientific
Python packages. This guide is designed for researchers, scientists, and drug development
professionals who may encounter issues during their computational experiments.

Frequently Asked Questions (FAQS)

Q1: I'm getting a ModuleNotFoundError even though I'm sure | installed the package. What's
wrong?

Al: This is a common issue that often points to a problem with your Python environment. Here
are a few things to check:

e Multiple Python Installations: You may have multiple versions of Python on your system, and
the package was installed to a different version than the one you are currently using.[1]

« Virtual Environments: If you are using a virtual environment, ensure it is activated before you
try to run your code.[2][3] Packages installed in a virtual environment are only available when
that environment is active.

 Integrated Development Environment (IDE) Interpreter: If you are using an IDE like VSCode
or PyCharm, make sure the correct Python interpreter (the one where you installed the
package) is selected for your project.[4]
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e PYTHONPATH: An incorrectly set PYTHONPATH environment variable can also cause this
issue by pointing Python to the wrong directories for modules.[2][5]

Q2: My installation is failing with a "dependency conflict" error. What does this mean and how
can | fix it?

A2: A dependency conflict occurs when two or more packages that you are trying to install
require different versions of the same shared package.[6][7] Here’s how you can address this:

e Use a Virtual Environment: This is the most crucial step. By creating an isolated environment
for each project, you prevent packages from different projects from interfering with each
other.[6][8][9]

o Use a Dependency Resolver: Tools like pip-tools or poetry are designed to resolve complex
dependency chains and find a compatible set of packages.[10]

o Examine the Error Message: The error message from pip will often tell you which packages
have conflicting requirements. This can help you manually adjust the versions in your
requirements.txt file.[11]

o Consider conda: For complex scientific workflows, conda has a more robust dependency
resolver than pip and is often better at handling packages with non-Python dependencies.
[12][13][14]

Q3: I'm on Windows and my installation is failing with an error message about "Microsoft Visual
C++" or "vcvarsall.bat". What should | do?

A3: This error indicates that the Python package you are trying to install contains C or C++
code that needs to be compiled, but a suitable compiler is not found on your system.[15][16]
[17]

e Install Microsoft C++ Build Tools: You can download and install the "Build Tools for Visual
Studio”. During installation, make sure to select the "C++ build tools" workload.[15][18]

o Use Pre-compiled Binaries (Wheels): Many popular scientific packages are available as pre-
compiled "wheel" files (.whl). pip will automatically try to use these if available for your
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system. You can also find unofficial pre-compiled binaries from sources like Christoph
Gohlke's website.[19][20]

e Use conda:conda installs packages from its own repositories where packages are often pre-
compiled, which can bypass the need for a local compiler.[13][21]

Troubleshooting Guides

Guide 1: Resolving Dependency Conflicts with Virtual
Environments

This guide outlines the protocol for creating and using a virtual environment to prevent and
resolve dependency conflicts.

Experimental Protocol:

o Create a Project Directory:
o Open a terminal or command prompt.
o Create a new directory for your project: mkdir my_project
o Navigate into the new directory: cd my_project

e Create a Virtual Environment:

o Use Python's built-in venv module to create an environment. It is recommended to name
the environment venv or .venv.

o Activate the Virtual Environment:
o On Windows:
o On macOS and Linux:

o Your terminal prompt should now be prefixed with (venv), indicating that the virtual
environment is active.

 Install Packages:
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o With the virtual environment active, install your required packages using pip.

o Generate a requirements.txt file:

o Once you have installed all the necessary packages and your application is working,
create a requirements.txt file. This file lists all the packages and their exact versions,
allowing others to reproduce your environment.

o Deactivate the Virtual Environment:

o When you are finished working, you can deactivate the environment:

Troubleshooting Workflow:
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Virtual environment troubleshooting workflow.
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Guide 2: Choosing Between pip and conda

For scientific computing, the choice of package manager can significantly impact your success
in installing complex packages.

Data Presentation: pip vs. conda

Feature pip conda

Python Package Index (PyPlI) Anaconda Repository, conda-

Package Repository
[12][14] forge[12][13]

L Python and non-Python
Primarily Python packages[13]

Package Scope 2] packages (e.g., C libraries,
CUDA)[13][14][22]
Requires a separate tool like Built-in environment

Environment Management ]
venv or virtualenv[14][23] management[8][23]

) o More advanced and robust,
) Basic, can lead to conflicts in
Dependency Resolution ) handles complex
complex scenarios[7][13] )
dependencies well[14]

Relies on wheels (pre- o )
) ) o Primarily uses pre-compiled
Binary Packages compiled binaries) when

binary packages[13][23
available[12] y packages[13][23]

Data science, machine
General Python development, ) S
Use Case learning, scientific

web frameworks[12
= computing[12][13][21]

Signaling Pathway for Package Manager Choice:
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Start: New Project
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Decision pathway for choosing a package manager.

This technical support center provides general guidance. For package-specific installation
iIssues, always refer to the official documentation of the package in question.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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